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Compound of Interest

Compound Name: 1-Dodecyne

Cat. No.: B1581785

A-Technical-Guide-to-1-Dodecyne

An In-depth Technical Guide on the Core Physical Properties of 1-Dodecyne

For researchers, scientists, and professionals in drug development, a precise understanding of
the physicochemical properties of chemical compounds is fundamental. This guide provides a
detailed overview of the core physical data for 1-dodecyne, a terminal alkyne with significant
applications in organic synthesis.

Core Physical and Chemical Data

The essential physical properties of 1-dodecyne are summarized in the table below. These
values are critical for its use in experimental design, chemical synthesis, and safety protocols.

Property Value Units
Molecular Formula C12H22

Molecular Weight 166.30 g/mol

Density 0.778 g/mL at 25 °C
Boiling Point 215 °C

Melting Point -19 °C

Refractive Index 1.434 n20/D
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The data in this table has been compiled from various chemical data sources.[1][2][3][4][5]

Logical Workflow for Physical Property
Determination

While 1-dodecyne is a simple organic molecule and not involved in biological signaling
pathways, a logical workflow for its physical characterization can be visualized. This process
outlines the sequential steps taken to ensure the purity and confirm the physical constants of
the compound before its use in further research and development.
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Caption: Workflow for the Physical Characterization of 1-Dodecyne.
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Experimental Protocols

The determination of the physical properties of 1-dodecyne follows standardized laboratory
procedures. Below are outlines of the general methodologies employed.

1. Determination of Density (ASTM D4052)

The density of a liquid, such as 1-dodecyne, is typically measured using a digital density meter
or a pycnometer.

o Apparatus: A digital density meter equipped with a U-shaped oscillating tube and a
temperature control system, or a calibrated pycnometer.

o Calibration: The instrument is calibrated using two reference standards with known densities,
such as dry air and deionized water, at a specified temperature (e.g., 25 °C).

e Procedure:

[e]

The instrument or pycnometer is equilibrated to the measurement temperature.

o

A sample of purified 1-dodecyne is introduced into the measurement cell, ensuring no air
bubbles are present.

o

The sample is allowed to reach thermal equilibrium.

o

The instrument provides a direct density reading, or for the pycnometer method, the mass
of the known volume is used to calculate the density.

o Multiple measurements are taken to ensure accuracy and precision.
2. Determination of Boiling Point (OECD TG 103)

The boiling point is a key indicator of a substance's purity and is determined by measuring the
temperature at which its vapor pressure equals the atmospheric pressure.

o Apparatus: A distillation apparatus consisting of a boiling flask, a condenser, a thermometer,
and a heating mantle.
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e Procedure:

o A sample of 1-dodecyne is placed in the boiling flask along with boiling chips to ensure
smooth boiling.

o The apparatus is assembled, and cooling water is circulated through the condenser.
o The sample is gently heated.

o The temperature is recorded when the liquid is boiling, and a stable temperature is
observed on the thermometer as the vapor condenses and is collected. This stable
temperature is the boiling point.

o The atmospheric pressure is recorded, and the boiling point is corrected to standard
pressure if necessary.

3. Determination of Melting Point (OECD TG 102)

For substances that are solid at room temperature, the melting point is a crucial physical
constant. For 1-dodecyne, which has a melting point of -19 °C, this determination requires a
cooling bath.[3][5]

o Apparatus: A capillary tube melting point apparatus equipped with a controlled cooling and
heating system.

e Procedure:
o A small amount of solidified 1-dodecyne is placed in a capillary tube.

o The capillary tube is placed in the melting point apparatus, which is then cooled below the
expected melting point.

o The sample is slowly heated (or allowed to warm) at a controlled rate.

o The temperature range from the point at which the first drop of liquid appears to the point
at which the entire sample is liquid is recorded as the melting range.

4. Determination of Refractive Index (OECD TG 107)
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The refractive index is a measure of how much light bends when it passes through the
substance and is a characteristic property related to its composition.

e Apparatus: A refractometer (e.g., an Abbé refractometer) with a light source and a
temperature-controlled prism.

e Procedure:
o The refractometer is calibrated using a standard of known refractive index.
o Afew drops of 1-dodecyne are placed on the prism of the refractometer.

o The prism is closed, and the sample is allowed to equilibrate to the desired temperature
(typically 20 °C).

o Lightis passed through the sample, and the instrument is adjusted until the dividing line
between the light and dark fields is centered in the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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